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Compound of Interest

Compound Name: Disalicylide

Cat. No.: B3328571

For Researchers, Scientists, and Drug Development Professionals

This document provides procedural guidance for the safe handling and disposal of
disalicylide. The information herein is compiled to ensure laboratory safety and promote
responsible chemical waste management. Given the absence of a universally available,
detailed Safety Data Sheet (SDS) for disalicylide in the public domain, the following
procedures are based on the chemical properties of disalicylide as a cyclic ester and general
principles of laboratory safety.

Disclaimer: This guidance is intended to supplement, not replace, the protocols established by
your institution's Environmental Health and Safety (EHS) department. Always consult your
institution's specific guidelines and, if possible, obtain a comprehensive Safety Data Sheet from
your chemical supplier before handling or disposing of disalicylide.

Chemical and Physical Properties of Disalicylide

A summary of the known physical and chemical properties of disalicylide is presented below.
This data is essential for understanding its behavior and for making informed decisions
regarding its handling and disposal.
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Property Value

CAS Number 486-58-8[1][2]

Molecular Formula C14Hs0a4[1]

Molecular Weight 240.21 g/mol [1]

Melting Point 213 °C[1]

Boiling Point (Predicted) 415.3 £ 15.0 °C[1]

Density (Predicted) 1.359 + 0.06 g/cm3[1]

Appearance White crystalline solid[1]

Solubility Not specified, likely poorly soluble in water
Hazard Codes Not available[1]

Procedural Guidance for Disalicylide Disposal

The following step-by-step procedures are recommended for the disposal of disalicylide.
These are based on standard practices for the disposal of solid organic chemicals, particularly
esters.

1. Personal Protective Equipment (PPE) and Safety Precautions:
» Always handle disalicylide in a well-ventilated area, preferably within a chemical fume hood.
o Wear appropriate personal protective equipment (PPE), including:
o Nitrile gloves
o Safety glasses or goggles
o Alab coat
e Avoid generating dust when handling the solid material.

2. Disposal of Small Quantities (< 509):

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lookchem.com/casno486-58-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB81269181_EN.htm
https://www.lookchem.com/casno486-58-8.html
https://www.lookchem.com/casno486-58-8.html
https://www.lookchem.com/casno486-58-8.html
https://www.lookchem.com/casno486-58-8.html
https://www.lookchem.com/casno486-58-8.html
https://www.lookchem.com/casno486-58-8.html
https://www.lookchem.com/casno486-58-8.html
https://www.benchchem.com/product/b3328571?utm_src=pdf-body
https://www.benchchem.com/product/b3328571?utm_src=pdf-body
https://www.benchchem.com/product/b3328571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3328571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

For small quantities of disalicylide, the recommended procedure is absorption and disposal as
solid waste.

o Step 1: Absorption. Carefully mix the disalicylide with an inert absorbent material such as
vermiculite, perlite, or sand.

o Step 2: Packaging. Place the mixture in a clearly labeled, sealed container. The label should
include the chemical name ("Disalicylide") and any known hazard information.

o Step 3: Disposal. Dispose of the sealed container through your institution's hazardous waste
disposal program. Do not dispose of it in the regular trash.

3. Disposal of Large Quantities (> 5009):

For larger quantities, collection for licensed waste disposal is the appropriate method.

o Step 1: Containment. Store the disalicylide in its original container or a compatible, well-
sealed waste container.

o Step 2: Labeling. Ensure the container is clearly labeled with the chemical name and any
available hazard information.

o Step 3: Storage. Store the container in a designated hazardous waste accumulation area
until it can be collected by a licensed waste contractor.

4. Potential for Chemical Neutralization (Hydrolysis):

As a cyclic ester, disalicylide can undergo hydrolysis, breaking down into salicylic acid. This
procedure should only be performed by trained personnel and in accordance with institutional
EHS guidelines.

o Experimental Protocol for Hydrolysis (for consideration by EHS professionals):

o Under controlled conditions in a chemical fume hood, disalicylide could be slowly added
to a stirred solution of a weak base, such as sodium bicarbonate, in water.

o The reaction progress should be monitored for the dissolution of the solid and cessation of
any gas evolution.
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o The resulting solution, containing sodium salicylate, should have its pH checked and
neutralized if necessary.

o This aqueous solution may then be disposable down the drain with copious amounts of
water, pending approval from local wastewater treatment authorities and your institution's
EHS department.

Logical Workflow for Disalicylide Disposal

The following diagram illustrates the decision-making process for the proper disposal of
disalicylide.
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Disalicylide Waste
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for All Disposal Routes

Click to download full resolution via product page

Caption: Decision workflow for the disposal of disalicylide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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